Cas no 61860-23-9 (6-Thiabicyclo[3.2.1]octane, 1,5-dimethyl-)

• Product Name: 6-Thiabicyclo[3.2.1]octane, 1,5-dimethyl-
• CAS No: 61860-23-9
• MF: C₉H₁₆S
• MW: 156.288341522217
• CID: 464357
• PubChem ID: 12299216
• Update Time: 2025-04-19

6-Thiabicyclo[3.2.1]octane, 1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Thiabicyclo[3.2.1]octane, 1,5-dimethyl-
• 1,5-dimethyl-6-thiabicyclo[3.2.1]octane
• DTXSID40486167
• 61860-23-9

• Inchi： 1S/C9H16S/c1-8-4-3-5-9(2,6-8)10-7-8/h3-7H2,1-2H3
• InChI Key： VDCHYMXYIKHDBQ-UHFFFAOYSA-N
• SMILES： S1CC2(C)CCCC1(C)C2

Computed Properties

• Exact Mass: 156.09738
• Monoisotopic Mass: 156.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0